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Compound of Interest

Compound Name: ASK1-IN-1

Cat. No.: B15623116

Get Quote

For immediate reference, ASK1-IN-1 should be treated as a chemical waste product and

disposed of following established laboratory protocols and local regulations. Under no

circumstances should it be discarded down the drain or in regular trash.

This guide provides detailed operational and disposal plans for ASK1-IN-1, a CNS-penetrant

apoptosis signal-regulating kinase 1 (ASK1) inhibitor. Adherence to these procedures is crucial

for maintaining a safe laboratory environment and ensuring regulatory compliance. This

information is intended for researchers, scientists, and drug development professionals who

may handle this compound.

Safety and Handling
Before disposal, it is essential to handle ASK1-IN-1 with appropriate care. According to the

Safety Data Sheet (SDS), while the compound is not classified as a hazardous substance or

mixture, standard laboratory safety practices should always be observed.[1]

Personal Protective Equipment (PPE) is mandatory when handling ASK1-IN-1:

Eye Protection: Chemical safety goggles are required.
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Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile) must be worn.

Body Protection: A lab coat should be worn at all times.

Respiratory Protection: If there is a risk of aerosolization or if handling the powder outside of

a fume hood, an appropriate respirator should be used.

Quantitative Data Summary
The following table summarizes key quantitative data for ASK1-IN-1.

Property Value

Molecular Formula C₁₉H₁₉N₉O₂

Molecular Weight 405.41 g/mol

CAS Number 2411382-24-4

Purity ≥99.0%

Cellular IC₅₀ 138 nM

Biochemical IC₅₀ 21 nM

Storage (Solid) -20°C for 3 years; 4°C for 2 years

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of ASK1-IN-1 and

associated materials.

Waste Segregation and Collection
Proper segregation is the first critical step in the disposal process.

Unused or Expired Solid Compound:

Do not dispose of the solid chemical in regular laboratory trash.
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The original container with any remaining solid ASK1-IN-1 must be treated as chemical

waste.

Ensure the container is securely sealed and the label is clear and legible.

Solutions of ASK1-IN-1:

The disposal method for solutions will depend on the solvent used. For instance, if

dissolved in DMSO, the waste should be collected in a designated solvent waste

container.

Collect all liquid waste containing ASK1-IN-1 in a clearly labeled, sealed, and compatible

waste container.

Contaminated Labware and Materials:

Solid Waste: Disposable items such as gloves, weighing papers, and pipette tips that have

come into contact with ASK1-IN-1 should be collected in a designated solid chemical

waste container.

Sharps: Any needles or syringes used for handling ASK1-IN-1 solutions must be disposed

of in an approved sharps container.

Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol). This rinsate must be collected and disposed of as chemical waste.

If decontamination is not possible, the glassware itself should be disposed of as solid

chemical waste.

Waste Container Management
All waste containers must be clearly labeled as "Hazardous Waste" (or as required by your

institution) and include the full chemical name "ASK1-IN-1" and any solvents present.

Keep waste containers tightly sealed when not in use.

Store waste containers in a designated, well-ventilated, and secure hazardous waste

accumulation area, away from incompatible materials.
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Final Disposal
The final disposal of ASK1-IN-1 waste must be conducted through your institution's

Environmental Health and Safety (EHS) department or a licensed professional chemical

waste disposal service.

Always consult your local EHS guidelines for specific institutional requirements.

Experimental Workflow and Disposal Logic
The following diagram illustrates the general workflow for handling and disposing of ASK1-IN-1
in a research setting.
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Workflow for Handling and Disposal of ASK1-IN-1.

ASK1 Signaling Pathway Overview

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15623116/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-ask1-in-1-a-comprehensive-guide
https://www.benchchem.com/product/b15623116/docs?utm_src=pdf-body#proper-disposal-procedures-for-ask1-in-1-a-comprehensive-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


For context, the following diagram illustrates a simplified representation of the Apoptosis

Signal-Regulating Kinase 1 (ASK1) signaling pathway, which is the target of ASK1-IN-1.
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Simplified ASK1 Signaling Pathway and the inhibitory action of ASK1-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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